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Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a detailed overview of the foundational research
into the clinical applications of Natamycin (formerly Pimaricin). It covers its discovery,
mechanism of action, early in vitro antifungal activity, and the pivotal clinical studies that
established its role in treating ophthalmic mycoses, particularly fungal keratitis.

Introduction and Discovery

Natamycin, initially named Pimaricin, is a polyene macrolide antibiotic first isolated in 1955 by
Struyk and his colleagues at Gist-Brocades research laboratories from a fermentation broth of
Streptomyces natalensis.[1][2] The soil from which the bacterium was isolated was sourced
near Pietermaritzburg, South Africa, lending the antibiotic its original name.[1][2] The name was
later changed to Natamycin to conform to the World Health Organization's nomenclature for
antibiotics derived from Streptomyces.[3] Another antibiotic, "tennecetin,” isolated from
Streptomyces chattanoogensis, was later found to be identical to Natamycin.[1] Approved for
medical use in the United States in 1978, Natamycin's discovery marked a significant
advancement in the management of topical fungal infections.[3]
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Its low solubility in water and negligible absorption from the gastrointestinal tract rendered it
unsuitable for systemic infections but made it an ideal candidate for topical applications where
high local concentrations could be achieved without systemic toxicity.[3][4] This property was
pivotal in its development as the first-line therapy for fungal keratitis.[2]

Mechanism of Action

Natamycin exerts its antifungal effect through a specific, high-affinity binding to ergosterol, the
primary sterol component of fungal cell membranes.[2][3] This mechanism is distinct from other
polyene antifungals like Amphotericin B. Instead of forming pores that lead to membrane
permeabilization and ion leakage, Natamycin's binding to ergosterol leads to the inhibition of
membrane transport proteins.[2][3] This disrupts the uptake of essential nutrients like amino
acids and glucose, effectively starving the fungal cell and inhibiting its growth.[3] The
interaction forms a polyene-sterol complex that blocks fungal growth without causing
widespread membrane lysis.[2] Because ergosterol is a fundamental component of the fungal
cell membrane, the development of resistance to Natamycin is rare.[2]
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Fig. 1: Natamycin's Mechanism of Action
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Caption: Fig. 1: Natamycin's specific binding to ergosterol inhibits nutrient transport, leading to
fungal growth arrest.

Early In Vitro Antifungal Spectrum
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Initial investigations into Natamycin's (Pimaricin's) antifungal activity demonstrated a broad
spectrum against a variety of yeasts and filamentous fungi, with no activity against bacteria.
The minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial that
prevents visible growth, was the primary metric for quantifying its in vitro potency. Early data,
derived from patent filings and preliminary reports, established its efficacy against key
pathogens.

Data Presentation: In Vitro Susceptibility of Fungi to Pimaricin (Natamycin)

The following table summarizes the MIC values from early research, indicating the
concentration required to inhibit the growth of various pathogenic and non-pathogenic fungi.

Minimum Inhibitory

Fungal Species Pathogenicity .
Concentration (pg/mL)

Candida albicans Human Pathogen 5.0

Aspergillus niger Human Pathogen 5.0

Penicillium notatum Non-Pathogenic 1.0

Saccharomyces cerevisiae Non-Pathogenic 25

Trichophyton mentagrophytes Human Pathogen 10.0

Microsporum canis Human Pathogen 10.0

Cryptococcus neoformans Human Pathogen 5.0

Histoplasma capsulatum Human Pathogen 5.0

Data compiled from early
reports including U.S. Patent
3,892,850.[5] The values
represent the concentration
that "just causes checking of

the growth.”

Early Clinical Applications and Efficacy
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The most significant early clinical application of Natamycin was in ophthalmology for the
treatment of fungal keratitis. Its poor penetration through an intact corneal epithelium was
overcome by topical application as a 5% suspension, allowing for a high concentration of the
drug at the site of infection.

Data Presentation: Early Clinical Efficacy in Fungal Keratitis

A landmark study published in 1972 by Jones et al. provided the first substantial clinical
evidence of Natamycin's superiority over the existing standard of care, Amphotericin B, for
Fusarium solani keratitis.

Treatment Study No. of Successful Success
] Pathogen .
Group Period Patients Outcomes Rate (%)
Natamycin Fusarium
1969 - 1971 . 18 16 88.9%
(5%) solani
Amphotericin Fusarium
< 1969 _ 20 7 35.0%
B solani
Data from
Jones et al.,
Arch
Ophthalmol.
1972.[6]

This study was pivotal, establishing 5% Natamycin suspension as the initial therapy of choice
for F. solani keratitis, a recommendation that has influenced treatment protocols for decades.[6]
Of the 18 patients treated with Natamycin, 13 achieved a final visual acuity of 20/40 or better.

[6]

Experimental Protocols

The methodologies used in the early research of Natamycin laid the groundwork for modern
antifungal testing and clinical trial design.
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Antifungal Susceptibility Testing Protocol
(Reconstructed from 1960s-1970s Practices)

Early in vitro testing relied on agar or broth dilution methods to determine the MIC. These
methods predate the highly standardized CLSI/EUCAST protocols but follow the same core
principles.

e Medium Preparation: A suitable fungal growth medium, such as Sabouraud Dextrose Agar or
Broth, was prepared and sterilized.

o Antifungal Stock Preparation: A stock solution of Pimaricin (Natamycin) was prepared in a
suitable solvent, as it has poor aqueous solubility.

e Serial Dilution:

o Agar Dilution: The Natamycin stock solution was serially diluted and added to molten agar
before it was poured into petri dishes. This created a series of plates with decreasing
concentrations of the drug.

o Broth Dilution: The Natamycin stock was serially diluted in test tubes containing sterile
liquid growth medium.

 Inoculum Preparation: Fungal isolates from clinical samples were cultured to produce a
sufficient quantity of growth. A standardized suspension of fungal spores or yeast cells was
prepared in sterile saline, often compared visually to a turbidity standard.

¢ Inoculation:

o Agar Dilution: The surface of each agar plate was inoculated with a standardized amount
of the fungal suspension.

o Broth Dilution: A standardized volume of the fungal suspension was added to each test
tube.

 Incubation: The plates or tubes were incubated at a temperature suitable for fungal growth
(e.g., 25-30°C) for a period of 24 to 72 hours, or until sufficient growth was observed in the
drug-free control.
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e MIC Determination: The MIC was recorded as the lowest concentration of Natamycin that
resulted in the complete visual inhibition of fungal growth.

Clinical Trial Protocol for Fungal Keratitis
(Reconstructed from Jones et al. 1972)

The protocol for the early clinical use of Natamycin in keratitis focused on aggressive topical
administration.

o Patient Selection: Patients presenting with corneal ulcers with clinical features suggestive of
fungal infection (e.g., feathery borders, satellite lesions) were included.[6]

o Diagnosis: Corneal scrapings were obtained for direct microscopic examination (e.g., using
potassium hydroxide) and culture on fungal media to confirm the presence of fungi and
identify the species.[6]

o Treatment Regimen:
o A 5% ophthalmic suspension of Natamycin (Pimaricin) was used as the therapeutic agent.

o Drops were instilled at frequent intervals, often every 30 to 60 minutes around the clock for
the first several days.

o The frequency was gradually tapered based on clinical response (e.g., reduction in
infiltrate size, re-epithelialization).

o Supportive Care: Cycloplegic agents were often used to manage pain from associated
iridocyclitis.

o Follow-up and Assessment: Patients were monitored closely. Clinical improvement was
judged by factors such as a decrease in the size and density of the corneal infiltrate, blunting
of ulcer margins, and reduction in anterior chamber inflammation.

o Endpoint Definition: A successful outcome was defined as the complete elimination of the
fungus and healing of the corneal ulcer with medical therapy alone.[6] Treatment failure was
defined by a worsening clinical course, necessitating therapeutic surgery like a penetrating
keratoplasty.
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Fig. 2: Early Clinical Workflow for Fungal Keratitis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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